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Compound of Interest

Compound Name: Cenicriviroc

Cat. No.: B192934 Get Quote

Essential guidelines for the safe handling and disposal of the investigational drug Cenicriviroc
are critical for maintaining laboratory safety and environmental protection. As a CCR2 and

CCR5 chemokine receptor antagonist, Cenicriviroc and its associated waste materials require

management as hazardous pharmaceutical waste. Disposal procedures must adhere to

federal, state, and local regulations. The primary and recommended method for the disposal of

Cenicriviroc and materials contaminated with it is high-temperature incineration.

Step-by-Step Disposal Protocol for Cenicriviroc
Waste
Researchers and laboratory personnel must follow a systematic approach to ensure the safe

and compliant disposal of Cenicriviroc. This includes the pure compound, solutions, and any

contaminated laboratory materials.

1. Segregation of Cenicriviroc Waste:

Proper segregation at the point of generation is the first critical step. It is a legal requirement to

segregate hazardous waste from non-hazardous waste to prevent cross-contamination and

ensure correct disposal pathways.[1]

Solid Waste: All solid materials that have come into contact with Cenicriviroc, including

gloves, bench paper, empty vials, and contaminated labware (e.g., pipette tips, tubes),

should be collected in a designated hazardous waste container.
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Sharps Waste: Needles, syringes, scalpels, or any other sharp items contaminated with

Cenicriviroc must be placed in a designated, puncture-proof sharps container.[2] These

containers are often yellow with a purple lid to signify cytotoxic/cytostatic contamination.[2]

Liquid Waste: Unused or expired solutions of Cenicriviroc should not be disposed of down

the drain.[1] They must be collected in a compatible, sealed, and clearly labeled hazardous

waste container.[1][3]

2. Waste Container Selection and Labeling:

The choice of waste container is crucial for safe storage and handling.

Use containers that are compatible with the chemical properties of Cenicriviroc.[3]

For cytotoxic and cytostatic waste, purple bags or purple-lidded bins are standard.[2][4]

All waste containers must be affixed with a "HAZARDOUS WASTE" label provided by your

institution's Environmental Health and Safety (EHS) department.[3]

The label must be completed with the following information:

Principal Investigator's (PI) name.[3]

Laboratory location (building and room number).[3]

Contact phone number.[3]

The full chemical name "Cenicriviroc" and its concentration. Abbreviations should be

avoided.[3]

3. Secure Storage of Waste:

Proper storage of Cenicriviroc waste is essential to prevent accidental exposure and ensure

regulatory compliance.

Store all labeled hazardous waste containers in a designated Satellite Accumulation Area

(SAA).[3]
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The SAA should be a secure and dry location, such as a locked cabinet or within secondary

containment.[3]

It is important to manage the accumulation of waste and arrange for frequent disposal, as

there are legal limits on the storage of hazardous materials.[1]

4. Final Disposal Procedure:

The ultimate disposal of Cenicriviroc waste is managed through your institution's EHS

department in collaboration with a licensed hazardous waste vendor.

Incineration: High-temperature incineration is the standard and required method for the

disposal of cytotoxic and cytostatic wastes.[2][4] This process effectively destroys the active

pharmaceutical ingredient.

Chemical Degradation: While chemical degradation can be a method for breaking down

some cytotoxic drugs, incineration is the more common and broadly applicable disposal

route for this category of waste.[2]

Contacting EHS: Once your waste container is ready for pickup, contact your institution's

EHS office to arrange for collection. They will manage the transportation and final disposal in

compliance with all relevant regulations, including those from the Environmental Protection

Agency (EPA) and the Department of Transportation (DOT).[3]

Quantitative Data Summary
There is no specific quantitative data available for the disposal of Cenicriviroc. The general

principle is that all quantities of this investigational drug and materials contaminated with it must

be treated as hazardous waste.

Parameter Guideline

Disposal Method High-Temperature Incineration

Drain Disposal Prohibited

Waste Classification Hazardous Pharmaceutical Waste
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Cenicriviroc Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Cenicriviroc waste in a laboratory setting.
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Caption: Workflow for the proper disposal of Cenicriviroc waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. swansea.ac.uk [swansea.ac.uk]

2. businesswaste.co.uk [businesswaste.co.uk]

3. research.cuanschutz.edu [research.cuanschutz.edu]

4. Safe disposal of Cytotoxic and Pharma Waste - Novus [novus-environmental.co.uk]

To cite this document: BenchChem. [Proper Disposal of Cenicriviroc: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192934#cenicriviroc-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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